Reactive red 124

Specification

• Molecular Formula: C27H14ClF2N6Na3O11S3
• Molecular Weight: 837.1 g/mol
• IUPAC Name: trisodium;5-[[4-[(5-chloro-2,6-difluoropyrimidin-4-yl)amino]benzoyl]amino]-4-hydroxy-3-[(2-sulfonatophenyl)diazenyl]naphthalene-2,7-disulfonate
• Standard InChI: InChI=1S/C27H17ClF2N6O11S3.3Na/c28-21-24(29)33-27(30)34-25(21)31-14-7-5-12(6-8-14)26(38)32-17-11-15(48(39,40)41)9-13-10-19(50(45,46)47)22(23(37)20(13)17)36-35-16-3-1-2-4-18(16)49(42,43)44;;;/h1-11,37H,(H,32,38)(H,31,33,34)(H,39,40,41)(H,42,43,44)(H,45,46,47);;;/q;3*+1/p-3
• Standard InChI Key: DTJYROFTDDFIPE-UHFFFAOYSA-K
• Canonical SMILES: C1=CC=C(C(=C1)N=NC2=C(C3=C(C=C(C=C3C=C2S(=O)(=O)[O-])S(=O)(=O)[O-])NC(=O)C4=CC=C(C=C4)NC5=C(C(=NC(=N5)F)F)Cl)O)S(=O)(=O)[O-].[Na+].[Na+].[Na+]

Introduction

Chemical Identity and Structural Characteristics

Molecular Composition and Nomenclature

Solvent Red 124 is classified as an acidic/alkaline dye complex, though its exact molecular formula and weight remain unspecified in available literature. The compound’s CAS Registry Number (12239-74-6) confirms its identity as a solvent dye rather than a reactive dye, which typically contains functional groups like chlorotriazine for covalent bonding to substrates. This distinction is critical, as reactive dyes (e.g., Reactive Red 120 or 35) are engineered for textile applications requiring chemical bonding to cellulose fibers, whereas solvent dyes like Solvent Red 124 dissolve in non-polar media for coatings and plastics.

Physicochemical Properties

Table 1: Key Physical and Chemical Properties

Property	Specification
Appearance	Red powder
Shade	Bluish
Density	1.30 g/cm³
Water solubility	≤1.0%
Volatile content (105°C)	≤1.0%
Tinting strength	100–105% relative to standard

Resistance to Chemical Agents

The dye demonstrates strong resistance to alkaline and acidic environments, with ratings of 5 and 4, respectively, on industry-standard scales. It is insoluble in water and sodium carbonate solutions but may degrade in concentrated hydrochloric acid.

Industrial Applications

Coatings and Inks

Solvent Red 124 is widely used in metallic coatings and printing inks due to its bluish-red hue and compatibility with non-polar solvents. Its thermal stability makes it ideal for automotive paints and industrial coatings requiring baking processes.

Plastics and Polymers

The dye’s insolubility in water and high thermal resistance suit it for coloring thermoplastics like polyethylene and polypropylene, where it maintains color integrity during extrusion and molding.

Comparative Analysis with Reactive Dyes

Structural and Functional Differences

Unlike reactive dyes such as Reactive Red 120 or 35, which feature reactive groups (e.g., dichlorotriazine) for covalent bonding to textiles, Solvent Red 124 lacks such functionalities. Reactive dyes are optimized for wash-fastness on cellulose, while solvent dyes prioritize solubility in organic media.

Table 2: Solvent vs. Reactive Dyes

Property	Solvent Red 124	Reactive Red 120
Application	Coatings, plastics	Textiles
Bonding mechanism	Physical dissolution	Covalent bonding
Wash fastness	Moderate	High
Thermal stability	Up to 200°C	≤100°C